Cas no 1797958-40-7 (1-(4-fluorophenyl)-4-{4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carbonyl}pyrrolidin-2-one)
1-(4-fluorophenyl)-4-{4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carbonyl}pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-fluorophenyl)-4-[4-(6-methylpyridazin-3-yl)oxypiperidine-1-carbonyl]pyrrolidin-2-one
- 1-(4-fluorophenyl)-4-{4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carbonyl}pyrrolidin-2-one
-
- Inchi: 1S/C21H23FN4O3/c1-14-2-7-19(24-23-14)29-18-8-10-25(11-9-18)21(28)15-12-20(27)26(13-15)17-5-3-16(22)4-6-17/h2-7,15,18H,8-13H2,1H3
- InChI Key: AVPCYHBRLHHMQE-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(F)C=C2)CC(C(N2CCC(OC3=NN=C(C)C=C3)CC2)=O)CC1=O
1-(4-fluorophenyl)-4-{4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carbonyl}pyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6359-3785-2μmol |
1-(4-fluorophenyl)-4-{4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carbonyl}pyrrolidin-2-one |
1797958-40-7 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6359-3785-5μmol |
1-(4-fluorophenyl)-4-{4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carbonyl}pyrrolidin-2-one |
1797958-40-7 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6359-3785-10μmol |
1-(4-fluorophenyl)-4-{4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carbonyl}pyrrolidin-2-one |
1797958-40-7 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6359-3785-20μmol |
1-(4-fluorophenyl)-4-{4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carbonyl}pyrrolidin-2-one |
1797958-40-7 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6359-3785-1mg |
1-(4-fluorophenyl)-4-{4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carbonyl}pyrrolidin-2-one |
1797958-40-7 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6359-3785-2mg |
1-(4-fluorophenyl)-4-{4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carbonyl}pyrrolidin-2-one |
1797958-40-7 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6359-3785-3mg |
1-(4-fluorophenyl)-4-{4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carbonyl}pyrrolidin-2-one |
1797958-40-7 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6359-3785-4mg |
1-(4-fluorophenyl)-4-{4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carbonyl}pyrrolidin-2-one |
1797958-40-7 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6359-3785-5mg |
1-(4-fluorophenyl)-4-{4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carbonyl}pyrrolidin-2-one |
1797958-40-7 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6359-3785-10mg |
1-(4-fluorophenyl)-4-{4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carbonyl}pyrrolidin-2-one |
1797958-40-7 | 10mg |
$118.5 | 2023-09-09 |
1-(4-fluorophenyl)-4-{4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carbonyl}pyrrolidin-2-one Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 1-(4-fluorophenyl)-4-{4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carbonyl}pyrrolidin-2-one
Comprehensive Profile of 1-(4-fluorophenyl)-4-{4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carbonyl}pyrrolidin-2-one (CAS No. 1797958-40-7): Structure, Applications, and Research Insights
The compound 1-(4-fluorophenyl)-4-{4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carbonyl}pyrrolidin-2-one (CAS 1797958-40-7) represents a sophisticated small molecule with a unique structural framework, combining a fluorophenyl moiety, a pyrrolidin-2-one core, and a piperidine-linked pyridazine group. Its intricate design has garnered attention in medicinal chemistry and drug discovery, particularly for targeting protein-protein interactions (PPIs) and modulating enzymatic activity. Researchers frequently inquire about its synthetic routes, pharmacological potential, and bioavailability optimization, reflecting its relevance in contemporary pharmaceutical R&D.
Structurally, the molecule features a 4-fluorophenyl group attached to a pyrrolidinone scaffold, which is further functionalized with a piperidine carbonyl linkage to a 6-methylpyridazin-3-yloxy unit. This arrangement offers distinct electronic and steric properties, enabling selective binding to biological targets. Computational studies highlight its compatibility with kinase binding pockets and GPCR allosteric sites, making it a candidate for neurological and metabolic disorder research. Recent literature searches reveal growing interest in its ADMET profile and structure-activity relationships (SAR) for lead optimization.
In drug development contexts, CAS 1797958-40-7 exemplifies the trend toward fragment-based drug design (FBDD), where its modular structure allows for systematic derivatization. The pyridazine-oxypiperidine segment is particularly notable for improving aqueous solubility—a common challenge in CNS-targeted compounds. Industry forums frequently discuss its potential in neuroinflammation pathways and mitochondrial function modulation, aligning with current therapeutic hotspots like neurodegenerative diseases and aging-related conditions.
Analytical characterization of this compound typically involves HPLC purity analysis, LC-MS fragmentation patterns, and X-ray crystallography for polymorph screening. Patent landscapes suggest applications in selective kinase inhibitors, with specific mentions of its role in MAPK signaling interference. The fluorine atom’s presence enhances membrane permeability, a feature often queried in pharmacokinetics discussions. Notably, its logP values and hydrogen-bonding capacity are critical parameters for researchers optimizing blood-brain barrier penetration.
Emerging studies explore the compound’s utility in proteolysis-targeting chimeras (PROTACs), leveraging its piperidine carbonyl as an E3 ligase-recruiting element. This aligns with the pharmaceutical industry’s shift toward targeted protein degradation strategies. Environmental stability data indicate robustness under standard storage conditions, though its photodegradation kinetics in UV-rich environments remain an area of active investigation—a topic frequently raised in formulation science communities.
From a synthetic perspective, the pyrrolidin-2-one ring formation often employs intramolecular cyclization techniques, while the pyridazin-3-yloxy linkage is typically introduced via nucleophilic aromatic substitution (SNAr). Process chemists emphasize scalable routes using flow chemistry to enhance yield and reduce byproducts. Recent conference abstracts highlight its use as a molecular probe in epigenetics studies, particularly for histone modification assays, reflecting interdisciplinary applications.
As regulatory agencies prioritize green chemistry principles, synthetic protocols for 1797958-40-7 increasingly incorporate biocatalytic steps and solvent-free conditions. These advancements address sustainability concerns while maintaining the compound’s chiral purity—a critical parameter for enantioselective interactions. The scientific community continues to investigate its potential in multi-target therapeutics, a paradigm gaining traction in complex disease management.
1797958-40-7 (1-(4-fluorophenyl)-4-{4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carbonyl}pyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)